Cas no 1934893-58-9 (3-(Butan-2-yl)oxane-3-carbaldehyde)

3-(Butan-2-yl)oxane-3-carbaldehyde structure
1934893-58-9 structure
Product Name:3-(Butan-2-yl)oxane-3-carbaldehyde
CAS No:1934893-58-9
MF:C10H18O2
MW:170.248723506927
CID:5692525
PubChem ID:131027376
Update Time:2025-09-26

3-(Butan-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Butan-2-yl)oxane-3-carbaldehyde
    • EN300-1623482
    • 1934893-58-9
    • 3-Butan-2-yloxane-3-carbaldehyde
    • 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(1-methylpropyl)-
    • Inchi: 1S/C10H18O2/c1-3-9(2)10(7-11)5-4-6-12-8-10/h7,9H,3-6,8H2,1-2H3
    • InChI Key: IPXBUMIUJBYBIB-UHFFFAOYSA-N
    • SMILES: O1CCCC(C=O)(C1)C(C)CC

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.994±0.06 g/cm3(Predicted)
  • Boiling Point: 235.3±23.0 °C(Predicted)

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